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Compound of Interest

Compound Name: 5-Bromo-1,2-benzisoxazole

CAS No.: 837392-65-1

Cat. No.: B1280711

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The 1,2-benzisoxazole scaffold is a privileged heterocyclic motif found in a variety of

pharmacologically active compounds, including antipsychotics like Risperidone and

anticonvulsants such as Zonisamide. The introduction of a bromine atom onto this scaffold

serves as a key synthetic handle for further functionalization through cross-coupling reactions

and can also modulate the biological activity of the parent molecule. Direct bromination of the

1,2-benzisoxazole ring offers a more atom-economical and straightforward route to these

valuable intermediates compared to multi-step syntheses involving brominated precursors. This

document provides a detailed experimental protocol for the proposed direct bromination of 1,2-

benzisoxazole, which is anticipated to yield primarily 5-bromo-1,2-benzisoxazole through

electrophilic aromatic substitution.

Proposed Reaction Scheme
Experimental Protocols
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This section details the proposed methodology for the direct bromination of 1,2-benzisoxazole.

As the direct bromination of the unsubstituted parent compound is not widely reported in peer-

reviewed literature, this protocol is based on established methods for the electrophilic

bromination of analogous heterocyclic systems and substituted benzisoxazoles.

Materials and Equipment
1,2-Benzisoxazole

N-Bromosuccinimide (NBS)

Acetic Acid (glacial)

Dichloromethane (DCM)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Hexanes and Ethyl Acetate for chromatography

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Heating mantle or oil bath

Separatory funnel

Rotary evaporator
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Thin-layer chromatography (TLC) plates and developing chamber

UV lamp for TLC visualization

Standard laboratory glassware

Safety Precautions
Conduct the reaction in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,

and chemical-resistant gloves.

N-Bromosuccinimide is a lachrymator and corrosive. Avoid inhalation and contact with skin.

Acetic acid is corrosive. Handle with care.

Dichloromethane is a volatile and potentially carcinogenic solvent. Handle with appropriate

containment.

Detailed Experimental Procedure
Reaction Setup:

To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 1,2-benzisoxazole

(1.0 g, 8.4 mmol).

Dissolve the starting material in 20 mL of glacial acetic acid.

Reagent Addition:

In a single portion, add N-bromosuccinimide (1.64 g, 9.2 mmol, 1.1 equivalents) to the

stirred solution.

Attach a reflux condenser to the flask.

Reaction Conditions:

Heat the reaction mixture to 80 °C using a heating mantle or oil bath.
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Monitor the progress of the reaction by thin-layer chromatography (TLC) using a mixture of

hexanes and ethyl acetate (e.g., 4:1 v/v) as the eluent. The reaction is typically complete

within 4-6 hours.

Work-up Procedure:

Once the reaction is complete (as indicated by the consumption of the starting material on

TLC), allow the mixture to cool to room temperature.

Carefully pour the reaction mixture into 100 mL of ice-cold water.

Extract the aqueous mixture with dichloromethane (3 x 50 mL).

Combine the organic layers in a separatory funnel.

Wash the combined organic layers sequentially with 50 mL of saturated aqueous sodium

thiosulfate solution (to quench any remaining bromine), 50 mL of saturated aqueous

sodium bicarbonate solution (to neutralize the acetic acid), and 50 mL of brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Purification:

Filter off the drying agent and concentrate the filtrate under reduced pressure using a

rotary evaporator to obtain the crude product.

Purify the crude product by flash column chromatography on silica gel, eluting with a

gradient of ethyl acetate in hexanes (e.g., 0% to 20% ethyl acetate).

Combine the fractions containing the desired product (as identified by TLC) and evaporate

the solvent to yield 5-bromo-1,2-benzisoxazole as a solid.

Data Presentation
The following tables summarize the key reaction parameters and the expected analytical data

for the product.

Table 1: Summary of Reaction Parameters
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Parameter Value

Starting Material 1,2-Benzisoxazole

Brominating Agent N-Bromosuccinimide (NBS)

Solvent Glacial Acetic Acid

Reaction Temperature 80 °C

Reaction Time 4-6 hours

Expected Product 5-Bromo-1,2-benzisoxazole

Molecular Formula (Product) C₇H₄BrNO

Molecular Weight (Product) 198.02 g/mol

Indicative Yield ~80% (by analogy to similar reactions)

Table 2: Expected Spectroscopic Data for 5-Bromo-1,2-benzisoxazole

Note: Experimental NMR data for 5-bromo-1,2-benzisoxazole is not readily available in the

public domain. The following are expected values based on the analysis of substituted

benzisoxazoles and general NMR principles.

¹H NMR (400 MHz,

CDCl₃)

Expected Chemical

Shift (δ, ppm)
Expected Multiplicity Assignment

H-3 ~8.6 - 8.8 s CH

H-4 ~7.7 - 7.9 d Ar-H

H-6 ~7.5 - 7.7 dd Ar-H

H-7 ~7.9 - 8.1 d Ar-H
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¹³C NMR (100 MHz, CDCl₃)
Expected Chemical Shift (δ,

ppm)
Assignment

C-3 ~155 - 158 CH

C-4 ~122 - 125 Ar-CH

C-5 ~115 - 118 Ar-C-Br

C-6 ~128 - 131 Ar-CH

C-7 ~112 - 115 Ar-CH

C-3a ~162 - 165 Ar-C-O

C-7a ~120 - 123 Ar-C-C=N

Visualizations
Experimental Workflow Diagram

Start: 
1,2-Benzisoxazole in Acetic Acid Add NBS (1.1 eq) Heat to 80°C

(4-6 hours) Monitor by TLC

Aqueous Work-up:
1. Quench with H₂O
2. Extract with DCM

3. Wash (Na₂S₂O₃, NaHCO₃, Brine)
4. Dry (MgSO₄)

Reaction Complete Concentrate in vacuo Flash Column Chromatography
(Silica Gel, Hexanes/EtOAc)

Product:
5-Bromo-1,2-benzisoxazole

Characterization:
NMR, IR, MS

Click to download full resolution via product page

Caption: Workflow for the direct bromination of 1,2-benzisoxazole.

To cite this document: BenchChem. [Application Notes and Protocols for the Direct
Bromination of 1,2-Benzisoxazole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1280711/docs#application-notes-and-protocols-for-
the-direct-bromination-of-1-2-benzisoxazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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